Cas no 325811-51-6 (5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate)

• Product Name: 5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
• CAS No: 325811-51-6
• MF: C₁₆H₁₁Cl₂NO₃S
• MW: 368.234441041946
• CID: 6198614
• PubChem ID: 2281359
• Update Time: 2024-01-06

5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloroquinolin-8-yl 4-methylbenzene-1-sulfonate
• (5,7-dichloroquinolin-8-yl) 4-methylbenzenesulfonate
• 325811-51-6
• AG-205/15425015
• AKOS000598468
• 5,7-dichloro-8-quinolinyl 4-methylbenzenesulfonate
• EN300-12721335

• Inchi： 1S/C16H11Cl2NO3S/c1-10-4-6-11(7-5-10)23(20,21)22-16-14(18)9-13(17)12-3-2-8-19-15(12)16/h2-9H,1H3
• InChI Key： GODGVOOEVLTDJA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=CC=CN=C2C=1OS(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 366.9836698g/mol
• Monoisotopic Mass: 366.9836698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters